Cas no 224965-24-6 (1-(Octyloxy)-1-oxooctadecan-2-yl benzoate)

• Product Name: 1-(Octyloxy)-1-oxooctadecan-2-yl benzoate
• CAS No: 224965-24-6
• MF: C₃₃H₅₆O₄
• MW: 516.795351028442
• CID: 2836596
• PubChem ID: 71356916
• Update Time: 2025-04-21

1-(Octyloxy)-1-oxooctadecan-2-yl benzoate Chemical and Physical Properties

Names and Identifiers

• 224965-24-6
• DTXSID70781016
• 1-(Octyloxy)-1-oxooctadecan-2-yl benzoate

• Inchi： 1S/C33H56O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-24-28-31(37-32(34)30-26-22-21-23-27-30)33(35)36-29-25-20-10-8-6-4-2/h21-23,26-27,31H,3-20,24-25,28-29H2,1-2H3
• InChI Key： DZSUQYLEWRURQX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C(=O)OCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 516.41786026Da
• Monoisotopic Mass: 516.41786026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 27
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.4
• Topological Polar Surface Area: 52.6Ų